Cas no 840466-08-2 (L-Serine,L-arginyl-L-arginyl-L-arginyl-L-leucyl-L-leucyl-L-alanyl-L-cysteinyl-L-leucyl-L-cysteinyl-L-lysyl-L-histidyl-L-lysyl-L-lysyl-L-valyl-)

L-Serine,L-arginyl-L-arginyl-L-arginyl-L-leucyl-L-leucyl-L-alanyl-L-cysteinyl-L-leucyl-L-cysteinyl-L-lysyl-L-histidyl-L-lysyl-L-lysyl-L-valyl- structure
840466-08-2 structure
Product name:L-Serine,L-arginyl-L-arginyl-L-arginyl-L-leucyl-L-leucyl-L-alanyl-L-cysteinyl-L-leucyl-L-cysteinyl-L-lysyl-L-histidyl-L-lysyl-L-lysyl-L-valyl-
CAS No:840466-08-2
MF:C77H143N29O17S2
MW:1811.27343201637
CID:1818810

L-Serine,L-arginyl-L-arginyl-L-arginyl-L-leucyl-L-leucyl-L-alanyl-L-cysteinyl-L-leucyl-L-cysteinyl-L-lysyl-L-histidyl-L-lysyl-L-lysyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Serine,L-arginyl-L-arginyl-L-arginyl-L-leucyl-L-leucyl-L-alanyl-L-cysteinyl-L-leucyl-L-cysteinyl-L-lysyl-L-histidyl-L-lysyl-L-lysyl-L-valyl-
    • L-Serine, L-arginyl-L-arginyl-L-arginyl-L-leucyl-L-leucyl-L-alanyl-L-cysteinyl-L-leucyl-L-cysteinyl-L-lysyl-L-histidyl-L-lysyl-L-lysyl-L-valyl- (9CI)
    • Inchi: 1S/C77H143N29O17S2/c1-40(2)31-52(100-68(116)53(32-41(3)4)99-65(113)51(24-18-30-91-77(86)87)96-63(111)50(23-17-29-90-76(84)85)94-61(109)46(81)19-16-28-89-75(82)83)67(115)93-44(9)60(108)104-57(37-124)72(120)101-54(33-42(5)6)69(117)105-58(38-125)71(119)98-48(21-11-14-26-79)64(112)102-55(34-45-35-88-39-92-45)70(118)97-47(20-10-13-25-78)62(110)95-49(22-12-15-27-80)66(114)106-59(43(7)8)73(121)103-56(36-107)74(122)123/h35,39-44,46-59,107,124-125H,10-34,36-38,78-81H2,1-9H3,(H,88,92)(H,93,115)(H,94,109)(H,95,110)(H,96,111)(H,97,118)(H,98,119)(H,99,113)(H,100,116)(H,101,120)(H,102,112)(H,103,121)(H,104,108)(H,105,117)(H,106,114)(H,122,123)(H4,82,83,89)(H4,84,85,90)(H4,86,87,91)/t44-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-/m0/s1
    • InChI Key: RNKLSSKSASCOTF-BRYPOBTJSA-N
    • SMILES: C(O)(=O)[C@H](CO)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CS)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CS)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)N

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)

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